Cas no 1807077-43-5 (4-Chloro-6-(difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde)
4-Chloro-6-(difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde is a versatile heterocyclic compound featuring a reactive aldehyde group, a chloro substituent, and a difluoromethyl moiety, making it a valuable intermediate in organic synthesis. Its hydroxypyridine core provides stability while enabling further functionalization, particularly in pharmaceutical and agrochemical applications. The difluoromethyl group enhances lipophilicity and metabolic stability, which is beneficial in drug design. The aldehyde functionality allows for condensation or nucleophilic addition reactions, facilitating the construction of complex molecular frameworks. This compound’s well-defined reactivity profile makes it suitable for use in medicinal chemistry and material science research, where precise structural modifications are required.
1807077-43-5 structure
Product Name:4-Chloro-6-(difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde
CAS No:1807077-43-5
MF:C7H4ClF2NO2
MW:207.561967849731
CID:4866862
Update Time:2025-11-05
4-Chloro-6-(difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde Chemical and Physical Properties
Names and Identifiers
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- 4-Chloro-6-(difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde
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- Inchi： 1S/C7H4ClF2NO2/c8-4-1-5(6(9)10)11-7(13)3(4)2-12/h1-2,6H,(H,11,13)
- InChI Key： JZGKJSCLBGKYHY-UHFFFAOYSA-N
- SMILES： ClC1=C(C=O)C(NC(C(F)F)=C1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 323
- XLogP3: 0.9
- Topological Polar Surface Area: 46.2
4-Chloro-6-(difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029053280-250mg |
4-Chloro-6-(difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde |
1807077-43-5 | 97% | 250mg |
$969.60 | 2022-03-31 | |
| Alichem | A029053280-500mg |
4-Chloro-6-(difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde |
1807077-43-5 | 97% | 500mg |
$1,564.80 | 2022-03-31 | |
| Alichem | A029053280-1g |
4-Chloro-6-(difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde |
1807077-43-5 | 97% | 1g |
$2,890.60 | 2022-03-31 |
4-Chloro-6-(difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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